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Compound of Interest

Compound Name: Einecs 304-904-9

Cat. No.: B15189360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the surfactant efficiency of two distinct

fluorinated compounds: Einecs 304-904-9, a polyfluorinated alkyl phosphate ester-based

surfactant, and Perfluorooctanesulfonic acid (PFOS), a well-characterized

perfluorooctanesulfonate. While extensive data is available for PFOS, quantitative performance

metrics for Einecs 304-904-9 are not readily available in the public domain. This guide

therefore presents a detailed analysis of PFOS surfactant efficiency, alongside the chemical

identity of Einecs 304-904-9, to offer a foundational comparison.

Chemical Identity
Compound Chemical Name EINECS Number Chemical Class

Einecs 304-904-9

bis[3,3,4,4,5,5,6,6,7,7,

8,8,9,9,10,10,11,12,12

,12-icosafluoro-11-

(trifluoromethyl)dodec

yl] hydrogen

phosphate, compound

with 2,2'-

iminodiethanol (1:1)

304-904-9
Polyfluorinated Alkyl

Phosphate Ester

PFOS
Perfluorooctanesulfoni

c acid
217-179-8

Perfluorinated

Sulfonic Acid
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Quantitative Comparison of Surfactant Efficiency
A direct quantitative comparison of the surfactant efficiency of Einecs 304-904-9 and PFOS is

challenging due to the lack of publicly available experimental data for Einecs 304-904-9. The

following table summarizes the available data for PFOS.

Parameter PFOS Einecs 304-904-9

Critical Micelle Concentration

(CMC)

8 mM in water[1]. The CMC of

lithium

perfluorooctanesulfonate

(LPFOS) has been reported as

7.16 mM in water, which

decreases to 2.81 mM in a 30

mM phosphate buffer[2].

No publicly available data

Surface Tension at CMC

(γcmc)

Fluorinated surfactants like

PFOS can lower the surface

tension of water to less than

16 mN/m[3].

No publicly available data

It is important to note that the CMC of ionic surfactants like PFOS is influenced by factors such

as the counter-ion, pH, and the presence of electrolytes in the solution[2][4].

General Comparison: Phosphate vs. Sulfonate
Fluorosurfactants
While specific data for Einecs 304-904-9 is unavailable, a general comparison between the

classes of polyfluorinated phosphate ester and sulfonate surfactants can be informative. Both

classes are highly effective at reducing surface tension due to the properties of the

perfluoroalkyl chains[5]. However, differences in the hydrophilic headgroup (phosphate vs.

sulfonate) can influence their specific properties and applications.

Perfluorinated Sulfonates (e.g., PFOS): These are strong acids and are typically used as

their salts. They are known for their exceptional chemical and thermal stability.
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Polyfluorinated Phosphate Esters (e.g., Einecs 304-904-9): This class of surfactants can

exist as mono-, di-, or tri-esters, which can affect their solubility and surface-active

properties. They are used in various applications, including as wetting agents and in

coatings.

Experimental Protocols
Accurate and reproducible data on surfactant efficiency is obtained through standardized

experimental protocols. The following are detailed methodologies for determining two key

parameters: Critical Micelle Concentration (CMC) and Surface Tension.

Determination of Surface Tension and Critical Micelle
Concentration (CMC)
The CMC is the concentration of a surfactant at which micelles begin to form, and it is a key

measure of a surfactant's efficiency. A common method to determine the CMC is by measuring

the surface tension of a series of surfactant solutions of varying concentrations. The surface

tension decreases with increasing surfactant concentration up to the CMC, after which it

remains relatively constant. The CMC is identified as the point of inflection on a plot of surface

tension versus the logarithm of surfactant concentration.

Standard methods for measuring surface and interfacial tension of surfactant solutions are

described in ASTM D1331[6][7][8]. Two common techniques detailed in this standard are the

Du Noüy ring method and the Wilhelmy plate method.

1. Du Noüy Ring Method

This method involves slowly lifting a platinum-iridium ring from the surface of a liquid[9][10].

The force required to detach the ring is proportional to the surface tension[10].

Experimental Workflow: Du Noüy Ring Method
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Caption: Workflow for surface tension measurement using the Du Noüy ring method.

Detailed Steps:

Preparation:

A series of solutions of the surfactant in a suitable solvent (e.g., deionized water) are

prepared at different concentrations.

The platinum-iridium ring is meticulously cleaned to ensure accurate measurements. This

often involves rinsing with a solvent and flaming to remove organic contaminants.

The tensiometer is calibrated according to the manufacturer's instructions.

Measurement:

The surfactant solution is placed in a clean sample vessel.

The platinum ring is immersed in the solution.
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The stage holding the sample vessel is lowered, or the ring is raised, at a slow and

constant rate.

The force exerted on the ring by the liquid film is measured continuously. The maximum

force just before the liquid film breaks is recorded[11].

Data Analysis:

The surface tension is calculated from the maximum force, the circumference of the ring,

and a correction factor that accounts for the shape of the liquid meniscus.

This procedure is repeated for each concentration.

A graph of surface tension versus the logarithm of the surfactant concentration is plotted.

The CMC is determined from the intersection of the two linear portions of the graph.

2. Wilhelmy Plate Method

This method utilizes a thin platinum plate that is brought into contact with the liquid surface[12].

The force acting on the plate due to wetting is measured and used to calculate the surface

tension.

Experimental Workflow: Wilhelmy Plate Method
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Caption: Workflow for surface tension measurement using the Wilhelmy plate method.

Detailed Steps:

Preparation:

As with the Du Noüy ring method, a series of surfactant solutions of known concentrations

are prepared.

The Wilhelmy plate is thoroughly cleaned.

The tensiometer is calibrated.

Measurement:

The surfactant solution is placed in a sample vessel.

The Wilhelmy plate is suspended from the balance and carefully lowered until it just

touches the surface of the liquid.
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The force on the plate is measured at the point of contact (zero immersion depth).

Data Analysis:

The surface tension is calculated from the measured force, the wetted perimeter of the

plate, and the contact angle (which is assumed to be zero for a clean platinum plate and

aqueous surfactant solutions).

Measurements are repeated for all concentrations.

A plot of surface tension versus the logarithm of concentration is created to determine the

CMC.

Signaling Pathways and Logical Relationships
The primary mechanism of action for surfactants is their adsorption at interfaces, which is a

physical process rather than a biological signaling pathway. The following diagram illustrates

the logical relationship between surfactant concentration and its effect on surface tension and

micelle formation.

Logical Relationship of Surfactant Behavior

Surfactant Concentration

Below CMC At CMC Above CMC

Surface Tension Decreases Micelle Formation Begins Surface Tension Stabilizes Micelle Concentration Increases

Click to download full resolution via product page

Caption: Relationship between surfactant concentration and physical properties.
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This guide highlights the current state of knowledge regarding the surfactant efficiency of

Einecs 304-904-9 and PFOS. Further experimental investigation into the properties of Einecs
304-904-9 is necessary to enable a direct and comprehensive quantitative comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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